(3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine

• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• IUPAC Name: 3-methoxy-N-[1-(5-methylfuran-2-yl)ethyl]propan-1-amine
• InChI: InChI=1S/C11H19NO2/c1-9-5-6-11(14-9)10(2)12-7-4-8-13-3/h5-6,10,12H,4,7-8H2,1-3H3
• InChI Key: JEPGMVZJLUJBEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)NCCCOC

Description

This compound is a secondary amine featuring a 3-methoxypropyl group and a 1-(5-methylfuran-2-yl)ethyl substituent. This structural combination suggests applications in medicinal chemistry, particularly as a ligand for receptors or enzymes influenced by aromatic and polar interactions .

Preparation Methods

The synthesis of (3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine typically involves the reaction of 3-methoxypropylamine with 1-(5-methylfuran-2-yl)ethanol under specific conditions . The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity. Industrial production methods may involve similar synthetic routes but on a larger scale, with additional purification steps to meet research-grade specifications .

Chemical Reactions Analysis

(3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the methoxy group can be replaced by other nucleophiles such as halides or thiols.

Scientific Research Applications

(3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and in studying reaction mechanisms.

Biology: The compound is used in biochemical assays to investigate enzyme interactions and metabolic pathways.

Medicine: Research involving this compound includes exploring its potential as a pharmaceutical intermediate and its effects on biological systems.

Industry: It is utilized in the development of new materials and in the study of polymerization processes.

Mechanism of Action

The mechanism of action of (3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors, leading to changes in cellular processes . The methoxypropyl and methylfuran-2-yl groups play crucial roles in its binding affinity and specificity, influencing the compound’s overall biological activity .

Comparison with Similar Compounds

Structural Analogs with Furan Moieties

(5-Methylfuran-2-yl)methylamine ()

• Structure : Contains a 5-methylfuran group linked to a methylamine, with a branched 4-methylpentyl chain.
• Key Differences :
  • The target compound has a 1-(5-methylfuran-2-yl)ethyl group (ethyl linker) vs. a direct methyl-furan attachment.
  • The 3-methoxypropyl group in the target compound is more polar than the 4-methylpentyl chain, likely enhancing aqueous solubility.
• Implications : The ethyl linker in the target compound may reduce steric hindrance, improving binding to flat aromatic targets like enzyme active sites .

1-(6-((3-Methoxypropyl)amino)pyridin-3-yl)ethan-1-one ()

• Structure : A pyridine derivative with a 3-methoxypropylamine substituent.
• Key Differences :
  • The target compound lacks a pyridine ring but includes a furan system, which is less electron-deficient and may engage in different π-π interactions.
  • The 3-methoxypropyl group is identical, suggesting shared synthetic routes (e.g., amine alkylation).
• Implications : The furan’s electron-rich nature in the target compound could enhance interactions with electrophilic biological targets compared to pyridine .

Analogs with Methoxy/Alkyl Substitutions

[3-(2-Methoxyethoxy)propyl][1-(2,4,5-trimethylphenyl)ethyl]amine ()

• Structure : Features a 2-methoxyethoxypropyl chain and a bulky trimethylphenyl group.
• Key Differences :
  • The 2-methoxyethoxy chain is longer and more hydrophilic than the target’s 3-methoxypropyl group.
  • The trimethylphenyl group is highly lipophilic compared to the target’s furan ring.
• Implications : The target compound’s furan may offer better metabolic stability than trimethylphenyl, which is prone to oxidative degradation .

Cyclopropyl-[1-(3-methoxypropyl)-1H-indol-3-ylmethyl]-amine ()

• Structure : Combines a 3-methoxypropyl group with an indole ring and cyclopropylamine.
• Key Differences: The indole system is a bicyclic aromatic structure, contrasting with the monocyclic furan in the target compound.
• Implications : The target compound’s furan may exhibit reduced steric bulk, favoring penetration into hydrophobic binding pockets compared to indole .

Physicochemical Properties

Property	Target Compound	(5-Methylfuran-2-yl)methylamine ()	[3-(2-Methoxyethoxy)propyl][1-(2,4,5-TMP)ethyl]amine ()
Molecular Weight	~250–300 g/mol (estimated)	254.09 g/mol	279.42 g/mol
Polar Groups	Methoxy, amine	Amine	Methoxyethoxy, amine
logP (Predicted)	Moderate (~2–3)	Higher (~3–4) due to 4-methylpentyl	Higher (~3–4) due to trimethylphenyl

Biological Activity

(3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine is a compound of interest due to its potential biological activities, particularly in the fields of cancer research and antimicrobial studies. This article synthesizes findings from diverse sources to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The compound is characterized by a methoxypropyl group and a 5-methylfuran moiety, which may contribute to its biological properties. The structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{17}\text{N}\text{O}$$

Biological Activity Overview

Research indicates that (3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine exhibits several biological activities, including anticancer and antimicrobial properties.

Anticancer Activity

• Mechanism of Action :
  • The compound has been shown to induce apoptosis in various cancer cell lines through caspase-dependent pathways. This involves the generation of reactive oxygen species (ROS), which play a critical role in triggering apoptotic processes .
  • It has been observed that this compound can inhibit the release of pro-inflammatory cytokines such as interleukin-6 (IL-6), further contributing to its anticancer effects .
• Cell Viability Studies :
  • The MTT assay was utilized to evaluate cytotoxicity against several cancer cell lines, including K562 (chronic myelogenous leukemia), PC3 (prostate cancer), and SW620 (colorectal cancer). Results indicated significant cytotoxic activity, with IC50 values suggesting effective cell death at concentrations as low as 20 µM .
  • In normal human keratinocytes (HaCaT), the compound exhibited mild cytotoxicity, indicating a degree of selectivity towards cancer cells .

Antimicrobial Activity

• Antibacterial Studies :
  • Preliminary studies have demonstrated that (3-Methoxypropyl)[1-(5-methylfuran-2-yl)ethyl]amine possesses antibacterial properties against Gram-positive and Gram-negative bacteria. Minimum inhibitory concentration (MIC) values were recorded, showing moderate activity against strains such as Staphylococcus aureus and E. coli .
  • The compound's mechanism may involve disruption of bacterial cell membranes or interference with metabolic pathways, although further studies are required to elucidate these mechanisms fully.

Study 1: Anticancer Efficacy

A study focused on the efficacy of the compound against K562 cells demonstrated that treatment led to increased apoptosis rates, confirmed through Annexin V-FITC assays. The results indicated over 70% apoptosis at higher concentrations after 24 hours of exposure .

Study 2: Antimicrobial Potential

In another investigation, methanolic extracts containing the compound were tested against various pathogenic microorganisms. The results showed effective inhibition of E. coli and E. faecalis, with MIC values ranging from 62.5 to 78.12 µg/mL, highlighting its potential as an antimicrobial agent .

Summary Table of Biological Activities

Activity Type	Target Organism/Cell Line	IC50/MIC Values	Mechanism of Action
Anticancer	K562 (Leukemia)	IC50 ~ 20 µM	Induction of apoptosis via ROS
	PC3 (Prostate Cancer)	IC50 ~ 30 µM	Caspase-dependent pathways
	SW620 (Colorectal Cancer)	IC50 ~ 25 µM	IL-6 inhibition
Antimicrobial	Staphylococcus aureus	MIC ~ 64 µg/mL	Membrane disruption
	E. coli	MIC ~ 78 µg/mL	Metabolic pathway interference